2-Pyridinemethanol, 4-ethyl-

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: (4-ethylpyridin-2-yl)methanol
• InChI: InChI=1S/C8H11NO/c1-2-7-3-4-9-8(5-7)6-10/h3-5,10H,2,6H2,1H3
• InChI Key: TVBWXHIHUAWUDO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1)CO

Description

2-Pyridinemethanol, 4-ethyl- is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-ethylpyridine (Commercial, e.g. Sigma-Aldrich) (10.7 g), ammonium peroxydisulfate (45.6 g) and concentrated sulphuric acid (4.5 ml) in methanol (150 ml)/water (70 ml) was refluxed for 24 h. The reaction mixture was slowly added onto aqueous sodium bicarbonate and extracted with chloroform (4×500 ml). This was dried over sodium sulphate, concentrated in vacuo and purified through silica using 0-60% ethyl acetate in hexane to give the title compound, 1.16 g Mass Spec: [MH]+=138.0